Cas no 869943-98-6 (4-methyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-methyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 869943-98-6
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• MDL: MFCD03423483
• CID: 3030850
• PubChem ID: 2049983
• Update Time: 2025-06-07

4-methyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-甲基-5-[(1-甲基-2-吡咯基)甲基]-2H-1,2,4-三唑-3-硫酮
• 4-methyl-5-[(1-methyl-1H-pyrrol-2-yl)methyl]-4H-1,2,4-triazole-3-thiol
• 4-methyl-3-[(1-methylpyrrol-2-yl)methyl]-1H-1,2,4-triazole-5-thione
• 4-methyl-5-((1-methyl-1H-pyrrol-2-yl)methyl)-4H-1,2,4-triazole-3-thiol
• BBL017725
• STK475938
• SB63071
• H22748
• ALBB-003362
• MFCD03423483
• VS-06436
• 869943-98-6
• DTXSID001129693
• AKOS003357764
• F1923-0025
• 2,4-Dihydro-4-methyl-5-[(1-methyl-1H-pyrrol-2-yl)methyl]-3H-1,2,4-triazole-3-thione
• 4-methyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03423483
• Inchi： 1S/C9H12N4S/c1-12-5-3-4-7(12)6-8-10-11-9(14)13(8)2/h3-5H,6H2,1-2H3,(H,11,14)
• InChI Key： KPQVGQLSCPQVCU-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC2=CC=CN2C)N1C

Computed Properties

• Exact Mass: 208.07826757Da
• Monoisotopic Mass: 208.07826757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.599

4-methyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-methyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazole-3-thiol

Introduction to 4-methyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 869943-98-6)

4-methyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazole-3-thiol, also known by its CAS number 869943-98-6, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a thiol group, making it an attractive candidate for various biological and pharmaceutical studies.

The chemical structure of 4-methyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazole-3-thiol consists of a central triazole ring substituted with a methyl group at the 4-position and a thiol group at the 3-position. Additionally, the 5-position is substituted with a methylated pyrrole ring. This intricate structure provides the compound with multiple functional groups that can interact with various biological targets, making it a valuable tool in drug discovery and development.

Recent research has highlighted the potential of 4-methyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazole-3-thiol in several therapeutic areas. One of the most notable applications is its use as an antioxidant. The presence of the thiol group endows the compound with strong reducing properties, which can help neutralize reactive oxygen species (ROS) and protect cells from oxidative damage. This property makes it a promising candidate for treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant activity, 4-methyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazole-3-thiol has shown potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. This dual functionality as both an antioxidant and an anti-inflammatory agent positions it as a multifaceted therapeutic molecule.

The pharmacological properties of 4-methyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazole-3-thiol have also been explored in the context of cancer research. Preliminary studies suggest that this compound may have antiproliferative effects on certain cancer cell lines. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell growth and survival. Further investigation is needed to fully understand its potential as an anticancer agent.

Beyond its therapeutic applications, 4-methyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazole-3-thiol has been used as a building block in synthetic chemistry. Its unique structure allows for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel derivatives that exhibit enhanced potency and selectivity for specific targets.

The synthesis of 4-methyl-5-(1-methyl-1H-pyrrol-2-y l)methyl - 4 H - 1 , 2 , 4 - triazole - 3 - thiol involves several well-established chemical reactions. Typically, the synthesis begins with the formation of the triazole ring through a multi-step process that includes azide formation and subsequent cycloaddition reactions. The introduction of the thiol group and the substituted pyrrole ring requires careful control of reaction conditions to ensure high yields and purity.

In terms of safety and handling, it is important to note that while 4-methyl - 5 - ( 1 - methyl - 1 H - pyrrol - 2 - yl ) methyl - 4 H - 1 , 2 , 4 - triazole - 3 - thiol is not classified as a hazardous material or controlled substance, proper precautions should be taken during handling to avoid exposure to skin or inhalation. Laboratory personnel should use appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound.

To summarize, 4-methyl - 5 - ( 1 - methyl - 1 H - pyrrol - 2 - yl ) methyl - 4 H - 1 , 2 , 4 - triazole - 3 - thiol (CAS No. 869943 -98 -6) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with antioxidant, anti-inflammatory, and antiproliferative properties, making it a valuable tool for developing new therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing molecule.